50-42-0(Adiphenine hydrochloride)

Adiphenine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Adiphenine hydrochloride
- Adiphenine (hydrochloride)
- Adiphenine HCl
- 2-(diethylamino)ethyl 2,2-diphenylacetate,hydrochloride
- 2-(Diethylamino)ethyl Diphenylacetate Hydrochloride
- Trasentin Hydrochloride
- Diphenylacetic Acid 2-(Diethylamino)ethyl Ester Hydrochloride
- Patrovina
- Sentiv
- Spasnil
- Adiphenine chloride
- Difacil hydrochloride
- Adiphen hydrochloride
- Vegantin
- Diphacil hydrochloride
- Adifenin hydrochloride
- Trasentine hydrochloride
- Transentine hydrochloride
- Adipheninium chloratum
- Spasmolytin hydrochloride
- Adiphenine hydrochloride [USAN]
- 2-(Diethylamino)ethyl diphenylacetate hydrochlo
- AC-013
- CAS-50-42-0
- Diphenylacetate du diethylamino-ethanol chlorhydrate
- NSC758234
- D02772
- adipheninhydrochlorid-
- Trasentine, hydrochloride
- HMS1568O11
- Tox21_111379
- DTXSID0045880
- 2-(diethylamino)ethyl 2,2-diphenylacetate;hydron;chloride
- BCP22622
- 2,2-diphenylacetic acid 2-(diethylamino)ethyl ester hydrochloride
- AS-15686
- 42B4PDY0AV
- Diphenylacetate du diethylamino-ethanol chlorhydrate [French]
- 2-(diethylamino)ethyl 2,2-diphenylacetate;hydrochloride
- NCGC00094995-02
- SPECTRUM1503073
- NSC 129224
- SR-01000000075-4
- 2-Diethylaminoethyl diphenylacetate hydrochloride
- Benzeneacetic acid, a-phenyl-, 2-(diethylamino)ethyl ester,hydrochloride
- MFCD00050508
- HMS1922C11
- MLS001076478
- 50-42-0
- Prestwick_7
- HY-B0379A
- ADIPHENINE HYDROCHLORIDE [MART.]
- SW196325-3
- D88523
- Tox21_111379_1
- EINECS 200-036-9
- ADIPHENINE HYDROCHLORIDE [MI]
- SR-01000000075
- ADIPHENINE HYDROCHLORIDE [WHO-DD]
- WLN: 2N2&2OVYR&R &GH
- A828115
- FT-0657379
- Adiphenine hydrochloride, analytical standard
- Adiphenine HCl; NSC 129224; NSC-129224; NSC129224
- s2082
- MLS002222150
- NSC-129224
- SCHEMBL33478
- Pharmakon1600-01503073
- Diphenylacetyldiethylaminoethyl hydrochloride
- Benzeneacetic acid, .alpha.-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
- DTXCID8025880
- REGID_for_CID_5763
- CHEMBL555654
- NCGC00094995-03
- Q27258524
- MLS000028404
- Benzeneacetic acid, alpha-phenyl-2-(diethylamino)ethyl ester hydrochloride
- ACETIC ACID, DIPHENYL-, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
- NSC129224
- UNII-42B4PDY0AV
- Adiphenine Hydrochloride, 98%
- SMR000058354
- Ethanol, 2-(diethylamino)-, 2,2-diphenylacetate, hydrochloride
- 2-(diethylamino)ethyl 2,2-diphenylacetate hydrochloride
- Benzeneacetic acid, .alpha.-phenyl-2-(diethylamino)ethyl ester hydrochloride
- CCG-39173
- Adiphenine hydrochloride (USAN)
- Opera_ID_604
- CS-O-00923
- NSC-758234
- Benzeneacetic acid, alpha-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
- Diphenylacetic acid 2-(diethylamino)ethyl ester
- 2-(diethylamino)ethyl 2,2-diphenylethanoate hydrochloride
- NCGC00094995-01
- AKOS015900392
- Ethanol, 2,2-diphenylacetate, hydrochloride
- NCGC00016221-06
- NS00078962
- ADIPHENINE HYDROCHLORIDE (MART.)
- LKPINBXAWIMZCG-UHFFFAOYSA-N
- DA-50237
- A2498
- MDL： MFCD00050508
- Inchi： 1S/C20H25NO2.ClH/c1-3-21(4-2)15-16-23-20(22)19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3;1H
- InChI Key： LKPINBXAWIMZCG-UHFFFAOYSA-N
- SMILES： Cl[H].O(C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
- BRN： 3919592

Computed Properties

Exact Mass: 347.16500
Monoisotopic Mass: 347.165
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 311
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.5
Tautomer Count: nothing

Experimental Properties

Color/Form: White or nearly white powder
Density: 1.0555 (rough estimate)
Melting Point: 71-74?°C(lit.)
Boiling Point: 423°C at 760 mmHg
Flash Point: 133.2°C
Refractive Index: 1.5400 (estimate)
PSA: 29.54000
LogP: 4.50550
Vapor Pressure: 2.31E-07mmHg at 25°C
Merck: 161

Adiphenine hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36
RTECS：AH2625000
Hazardous Material Identification：
Safety Term：S36
Risk Phrases：R20/21/22
Toxicity：LD50 i.p. in mice: 0.24 g/kg (Burtner, Cusic)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Adiphenine hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	AS-15686-1MG	Adiphenine HCl	50-42-0	>98%	1mg	£36.00	2025-02-08
ChemScence	CS-2449-100mg	Adiphenine (hydrochloride)	50-42-0	99.77%	100mg	$72.0	2022-04-27
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A2498-25g	Adiphenine hydrochloride	50-42-0	98.0%(LC&T)	25g	￥620.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	DA287-1g	Adiphenine hydrochloride	50-42-0	99%	1g	￥66.0	2022-05-30
DC Chemicals	DCAPI1201-250 mg	Adiphenine HCl	50-42-0	>99%	250mg	$500.0	2022-03-01
DC Chemicals	DCAPI1201-1 g	Adiphenine HCl	50-42-0	>99%	1g	$1000.0	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0072-100 mg	Adiphenine hydrochloride	50-42-0	99.76%	100MG	￥574.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0072-200 mg	Adiphenine hydrochloride	50-42-0	99.76%	200mg	￥861.00	2022-04-26
TRC	A291580-50mg	Adiphenine Hydrochloride	50-42-0		50mg	$ 58.00	2023-09-09
TRC	A291580-10g	Adiphenine Hydrochloride	50-42-0		10g	$ 138.00	2023-09-09

Adiphenine hydrochloride Related Literature

1. 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: structural prediction, spectral fingerprinting and polymorph recognition

Marcel Hildebrand,Hiyam Hamaed,Andrew M. Namespetra,John M. Donohue,Riqiang Fu,Ivan Hung,Zhehong Gan,Robert W. Schurko CrystEngComm 2014 16 7334
2. Electrochemical theory of slag-metal equilibria. Part I.—Reactions of manganese and silicon in acid open-heart furnace

P. Herasymenko Trans. Faraday Soc. 1938 34 1245
3. Magnetic observation of above room-temperature spin transition in vesicular nano-spheres

Yang-Hui Luo,Qing-Ling Liu,Li-Jing Yang,Yu Sun,Jin-Wen Wang,Chao-Qun You,Bai-Wang Sun J. Mater. Chem. C 2016 4 8061
4. Crystal and molecular structure of adiphenine hydrochloride, a muscarinic antagonist of acetylcholine

John J. Guy,Thomas A. Hamor J. Chem. Soc. Perkin Trans. 2 1973 942
5. Contents pages

J. Chem. Soc. Perkin Trans. 2 1973 P025
6. Flexible and enantioselective access to jaspine B and biologically active chain-modified analogues thereof

Yahya Salma,Stéphanie Ballereau,Carine Maaliki,Sonia Ladeira,Nathalie Andrieu-Abadie,Yves Génisson Org. Biomol. Chem. 2010 8 3227
7. Effect of the nature of the hydrophobic group on the mode of association of amphiphilic molecules in aqueous solution

David Attwood,Suraj P. Agarwal,Roger D. Waigh J. Chem. Soc. Faraday Trans. 1 1980 76 2187
8. Development of new N-arylbenzamides as STAT3 dimerization inhibitors

Murali K. Urlam,Roberta Pireddu,Yiyu Ge,Xiaolei Zhang,Ying Sun,Harshani R. Lawrence,Wayne C. Guida,Sa?d M. Sebti,Nicholas J. Lawrence Med. Chem. Commun. 2013 4 932
9. Index of subjects, 1973

J. Chem. Soc. Perkin Trans. 2 1973 2201
10. Stereochemistry of anticholinergic agents. Part III. Crystal and molecular structure of piperidolate (N-ethyl-3-piperidyl diphenylacetate) hydrochloride

John J. Guy,Thomas A. Hamor J. Chem. Soc. Perkin Trans. 2 1974 101